Cas no 111300-79-9 (Cholestan-3-ol,7,7-difluoro-, (3b,5a)- (9CI))

• Product Name: Cholestan-3-ol,7,7-difluoro-, (3b,5a)- (9CI)
• CAS No: 111300-79-9
• MF: C₂₇H₄₆F₂O
• MW: 424.650355815887
• CID: 169523
• PubChem ID: 196646
• Update Time: 2025-04-19

Cholestan-3-ol,7,7-difluoro-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol,7,7-difluoro-, (3b,5a)- (9CI)
• 7,7-difluorocholestanol
• (3beta,5alpha)-7,7-difluorocholestan-3-ol
• 7,7-Difluoro-5α-cholestan-3β-ol
• (3S,5R,8R,9S,10S,13R,14S,17R)-7,7-difluoro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
• 7-difluoro-cholestanol
• DTXSID10912100
• 7,7-Difluorocholestan-3-ol
• 111300-79-9

• Inchi： 1S/C27H46F2O/c1-17(2)7-6-8-18(3)21-9-10-22-24-23(12-14-26(21,22)5)25(4)13-11-20(30)15-19(25)16-27(24,28)29/h17-24,30H,6-16H2,1-5H3/t18-,19-,20+,21-,22+,23+,24+,25+,26-/m1/s1
• InChI Key： XRKOSUXXQLHKFI-GVGILINXSA-N
• SMILES： FC1(C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)O)F

Computed Properties

• Exact Mass: 424.35188
• Monoisotopic Mass: 424.35167241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives